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Compound of Interest

Compound Name: 1-(1H-Pyrazol-1-yl)ethanone

Cat. No.: B161398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Vilsmeier-Haack reaction is a versatile and powerful tool in organic synthesis, primarily

used for the formylation of electron-rich aromatic and heterocyclic compounds.[1][2] For

medicinal chemists and drug development professionals, this reaction provides a crucial

pathway for the functionalization of the pyrazole nucleus, a privileged scaffold found in

numerous pharmaceuticals.[3][4][5] Pyrazole derivatives exhibit a wide range of biological

activities, including anti-inflammatory, antimicrobial, anticancer, and antiviral properties.[3][5][6]

The reaction typically employs a Vilsmeier reagent, which is a halomethyleniminium salt formed

from the interaction of a substituted amide like N,N-dimethylformamide (DMF) with an acid

chloride, most commonly phosphorus oxychloride (POCl₃).[3][7] The resulting pyrazole-4-

carbaldehydes are highly valuable intermediates, serving as versatile building blocks for the

synthesis of more complex, biologically active molecules and fused heterocyclic systems.[4][8]

[9]

Reaction Mechanism and Regioselectivity
The Vilsmeier-Haack reaction proceeds via electrophilic aromatic substitution. The key steps

are:

Formation of the Vilsmeier Reagent: Phosphorus oxychloride activates DMF to form the

electrophilic chloroiminium ion (the Vilsmeier reagent).
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Electrophilic Attack: The electron-rich pyrazole ring attacks the Vilsmeier reagent. For most

substituted pyrazoles, this attack occurs regioselectively at the C4 position, which is the most

nucleophilic carbon on the ring.

Hydrolysis: The resulting iminium salt intermediate is hydrolyzed during aqueous work-up to

yield the final pyrazole-4-carbaldehyde.
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Vilsmeier-Haack Reaction Mechanism for Pyrazole

Reagent Formation

Formylation of Pyrazole
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General Experimental Workflow

Start
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(DMF + POCl₃ at 0°C)

2. Add Pyrazole Substrate

3. Heat Reaction Mixture
(Monitor by TLC)

4. Quench with Ice Water
& Neutralize (NaHCO₃)

5. Extract with Organic Solvent

6. Dry Organic Layer
(e.g., Na₂SO₄)

7. Purify Crude Product
(Chromatography or Recrystallization)

Final Product:
Pyrazole-4-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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